Cas no 61853-51-8 (4,4,5,5-TETRANITRODIBENZO-18-CROWN-6)

• Product Name: 4,4,5,5-TETRANITRODIBENZO-18-CROWN-6
• CAS No: 61853-51-8
• MF: C₂₀H₂₀N₄O₁₄
• MW: 540.391205787659
• CID: 955654
• Update Time: 2024-06-12

4,4,5,5-TETRANITRODIBENZO-18-CROWN-6 Chemical and Physical Properties

Names and Identifiers

• 4,4,5,5-TETRANITRODIBENZO-18-CROWN-6
• 20,21,24,25-tetranitro-2,3,11,12-dibenzo-1,4,7,10,13,16-hexaoxacyclooctadeca-2,11-diene
• 20,21,24,25-Tetranitro-dibenzo-18-crown-6
• 4,4',5,4'-tetranitrobenzo-18-crown-6
• 4,4',5,5'-Tetranitrodibenzo-18-crown-6
• tetranitrobenzo-18-crown-6
• tetranitrodibenzo-18-crown-6
• Dibenzo[b,k][1,4,7,10,13,16]hexaoxacyclooctadecin, 6,7,9,10,17,18,20,21-octahydro-2,3,13,14-tetranitro-

• Inchi： 1S/C20H20N4O14/c25-21(26)13-9-17-18(10-14(13)22(27)28)37-7-3-34-4-8-38-20-12-16(24(31)32)15(23(29)30)11-19(20)36-6-2-33-1-5-35-17/h9-12H,1-8H2
• InChI Key： WTOLDNXPOLMLPN-UHFFFAOYSA-N
• SMILES： O1CCOCCOC2=CC([N+]([O-])=O)=C([N+]([O-])=O)C=C2OCCOCCOC2=CC([N+]([O-])=O)=C([N+]([O-])=O)C=C12

Computed Properties

• Exact Mass: 544.12900

Experimental Properties

• PSA: 238.66000
• LogP: 3.49300